Cas no 2172173-39-4 (3-cyclopropyl-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}propanoic acid)

• Product Name: 3-cyclopropyl-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}propanoic acid
• CAS No: 2172173-39-4
• MF: C₂₈H₂₆N₂O₅
• MW: 470.516447544098
• CID: 5951641
• PubChem ID: 165516797
• Update Time: 2025-07-21

3-cyclopropyl-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}propanoic acid
• 3-cyclopropyl-3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}propanoic acid
• 2172173-39-4
• EN300-1517715

• Inchi： 1S/C28H26N2O5/c31-26(32)15-25(17-12-13-17)30-27(33)18-6-5-7-19(14-18)29-28(34)35-16-24-22-10-3-1-8-20(22)21-9-2-4-11-23(21)24/h1-11,14,17,24-25H,12-13,15-16H2,(H,29,34)(H,30,33)(H,31,32)
• InChI Key： BFEOGHMKFMUROG-UHFFFAOYSA-N
• SMILES： OC(CC(C1CC1)NC(C1C=CC=C(C=1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 470.18417193g/mol
• Monoisotopic Mass: 470.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 761
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 3-cyclopropyl-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}propanoic acid

Introduction to 3-cyclopropyl-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}propanoic Acid (CAS No. 2172173-39-4)

3-cyclopropyl-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}propanoic acid, identified by its CAS number 2172173-39-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of 3-cyclopropyl-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}propanoic acid is characterized by its complex arrangement of functional groups, including a cyclopropyl moiety, a fluorenylmethoxycarbonyl group, and an amino phenylformamido moiety. These structural features contribute to its unique chemical properties and biological interactions, which are being thoroughly investigated in various research settings.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The presence of the fluorenylmethoxycarbonyl (Fmoc) group in the molecular structure of this compound suggests potential applications in peptide synthesis and protease inhibition, areas where Fmoc chemistry has already demonstrated significant utility.

One of the most compelling aspects of 3-cyclopropyl-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}propanoic acid is its ability to interact with biological targets in a highly specific manner. The combination of the cyclopropyl ring and the amino phenylformamido group creates a scaffold that can be tailored to fit into specific binding pockets on proteins or enzymes. This specificity is crucial for developing drugs that can target disease-causing molecules without affecting healthy cells.

Recent studies have begun to explore the potential of this compound as an inhibitor of certain enzymes that play a role in cancer progression. By binding to these enzymes, it may be possible to disrupt signaling pathways that contribute to tumor growth and metastasis. Preliminary in vitro studies have shown encouraging results, indicating that 3-cyclopropyl-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}propanoic acid can effectively inhibit the activity of target enzymes at submicromolar concentrations.

The role of fluorinated aromatic compounds in medicinal chemistry cannot be overstated. The fluorenylmethoxycarbonyl group not only enhances the stability of peptide-based drugs but also improves their bioavailability. This makes 3-cyclopropyl-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}propanoic acid an attractive candidate for further development as a lead compound in drug discovery efforts.

In addition to its potential as an anti-cancer agent, this compound may also have applications in the treatment of other diseases. For instance, its ability to modulate inflammatory pathways could make it useful in developing treatments for autoimmune disorders. Furthermore, its interaction with central nervous system receptors might open up new avenues for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of 3-cyclopropyl-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}propanoic acid presents several challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis. The use of automated synthesis techniques and high-throughput screening has expedited the process of optimizing its chemical properties for better biological activity.

The pharmacokinetic properties of this compound are also under investigation. Understanding how it is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its potential as a therapeutic agent. Initial pharmacokinetic studies suggest that it exhibits good oral bioavailability and moderate metabolic stability, which are favorable characteristics for drug candidates.

The safety profile of 3-cyclopropyl-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}propanoic acid is another critical area of focus. Preclinical toxicology studies are being conducted to assess its potential side effects and determine safe dosage ranges. These studies are essential for ensuring that any future clinical trials can be conducted safely and effectively.

In conclusion, 3-cyclopropyl-3-{(9H-fluoren- 9- ylmethoxycarbonyl})amino)phenylformamido}propanoic acid (CAS No. 217217 3- 39- 4)), with its intricate molecular architecture and promising biological activities,, represents a significant advancement in pharmaceutical research., Its potential applications in treating various diseases make it a valuable candidate for further investigation and development.
As our understanding of biological mechanisms continues to evolve,
this compound will likely play an important role in shaping the future landscape of drug discovery and development.